N-[(4-fluorophenyl)methyl]-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• InChI: InChI=1S/C17H14FN3OS/c18-14-6-4-12(5-7-14)11-20-16(22)13-2-1-3-15(10-13)21-9-8-19-17(21)23/h1-10H,11H2,(H,19,23)(H,20,22)
• InChI Key: RIQJRRHVLKZZKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CNC2=S)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3OS
• DSSTOX Substance ID: DTXSID701135029
• Molecular Weight: 327.4 g/mol
• CAS RN: 1146290-01-8

Description

“N-[(4-fluorophenyl)methyl]-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide” is a chemical compound with the molecular formula C17H14FN3OS. It is a specialty product used for proteomics research.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get a related compound in high yield. The obtained aldehyde was then reacted with thiosemicarbazide in ethanol at reflux temperature.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques such as NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy.

Scientific Research Applications

Imidazole Derivatives in Antitumor Activity

Imidazole derivatives, including benzimidazole and other related compounds, have been extensively reviewed for their antitumor properties. These compounds exhibit a range of biological activities and have been subject to preclinical testing stages for their potential as new antitumor drugs. The structural modifications of imidazole derivatives can lead to compounds with varying biological properties, highlighting the significance of the imidazole group in drug design (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Benzimidazole Derivatives as Medicinal Agents

Benzimidazole and its derivatives are crucial pharmacophores in medicinal chemistry due to their wide range of pharmacological functions. They have been identified as antimicrobial, antiviral, antidiabetic, anti-cancer, and anti-inflammatory agents, among others. Mannich base derivatives of benzimidazole, in particular, have shown significant medicinal applications, underscoring the versatility of the benzimidazole structure in the development of new therapeutic agents (Vasuki et al., 2021).

Chemical Inhibitors and DNA Interaction

Studies on chemical inhibitors, including those involving cytochrome P450 isoforms, reveal the importance of structural selectivity in drug interactions. Chemical structures similar to N-[(4-fluorophenyl)methyl]-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide may serve as selective inhibitors or interact with DNA, offering insights into the molecular basis for sequence recognition and binding. This is particularly relevant for compounds like Hoechst 33258 and its analogues, known for their strong binding to DNA's minor groove with specificity for AT-rich sequences, suggesting potential applications in rational drug design (Issar & Kakkar, 2013).